Cas no 53399-18-1 (4(3H)-Pyrimidinone,6-methyl-3-phenyl-)

• Product Name: 4(3H)-Pyrimidinone,6-methyl-3-phenyl-
• CAS No: 53399-18-1
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 383117
• PubChem ID: 291997
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,6-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,6-methyl-3-phenyl-
• 6-methyl-3-phenylpyrimidin-4-one
• 6-methyl-3-phenyl-3H-pyrimidin-4-one
• 6-Methyl-3-phenyl-4-oxo-3,4-dihydropyrimidin
• 6-methyl-3-phenylpyrimidin-4(3h)-one
• AC1L6H21
• AC1Q6I21
• AG-J-12658
• AR-1H2210
• CTK4J7881
• NSC157599
• 53399-18-1
• DTXSID40303264
• NSC-157599

• Inchi： 1S/C11H10N2O/c1-9-7-11(14)13(8-12-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： CUYJZXCENPLDLI-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)N=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.13
• Boiling Point: 305.2°Cat760mmHg
• Flash Point: 138.4°C
• Refractive Index: 1.593
• PSA: 32.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones